Cas no 41204-85-7 (1,2,3-Propanetriol,(4-nitrophenyl)- (9CI))

• Product Name: 1,2,3-Propanetriol,(4-nitrophenyl)- (9CI)
• CAS No: 41204-85-7
• MF: C₉H₁₁NO₅
• MW: 213.187342882156
• CID: 331277
• PubChem ID: 4669334
• Update Time: 2025-04-19

1,2,3-Propanetriol,(4-nitrophenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Propanetriol,(4-nitrophenyl)- (9CI)
• 1-(4-NITROPHENYL)GLYCEROL
• 1-(4-NITROPHENYL)GLYCEROL(PNPG)
• PNPG
• 1-(4-NITROPHENYL)-GLYCERINE
• 1-(P-NITROPHENYL)GLYCEROL
• 1,2,3-Propanetriol,(4-nitrophenyl)
• 4-NITROPHENYL GLYCEROL
• P-NITROPHENYL-GLYCEROL
• PNP GLYCEROL
• MFCD00056112
• DTXSID40405393
• SCHEMBL1496537
• AKOS017358976
• EN300-268483
• 3-(4-nitrophenoxy)propane-1,2-diol
• YERGZLQRVWFVAZ-UHFFFAOYSA-N
• 41204-85-7
• CS-0215638
• AS-40929
• NS00048905
• 34211-48-8
• 1-4-NITROPHENOXY-2-3-PROPANEDIOL
• A815901
• 3-(p-nitrophenoxy)-1,2-propane diol
• 1,2-dihydroxy-3-(4-nitrophenyloxy)-propane

• Inchi： 1S/C9H11NO5/c11-5-8(12)6-15-9-3-1-7(2-4-9)10(13)14/h1-4,8,11-12H,5-6H2
• InChI Key： YERGZLQRVWFVAZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)[N+](=O)[O-])CC(CO)O

Computed Properties

• Exact Mass: 213.06400
• Monoisotopic Mass: 213.063722
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107
• XLogP3: 0.4

Experimental Properties

• Density: 1.478
• Melting Point: 98-101 °C(lit.)
• Boiling Point: 471.6°Cat760mmHg
• Flash Point: 208.9°C
• PSA: 95.51000
• LogP: 0.85000

1,2,3-Propanetriol,(4-nitrophenyl)- (9CI) Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：2-8°C